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Compound of Interest

Compound Name:

2-[4-(1-Ethyl-1,4-

dimethylpentyl)phenoxy]ethanol-

13C6

Cat. No.: B565142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 13C6-labeled nonylphenol ethoxylate. This isotopically labeled surrogate is a

critical tool in environmental analysis, toxicological research, and drug development, offering

enhanced accuracy and precision in the quantification of nonylphenol and its ethoxylates.

These compounds, widely used as surfactants in various industrial and household products,

are of significant concern due to their environmental persistence and endocrine-disrupting

properties.[1][2][3]

Core Physical and Chemical Properties
13C6-labeled nonylphenol ethoxylates are structurally identical to their unlabeled counterparts,

with the exception of the incorporation of six carbon-13 isotopes in the phenol ring. This

isotopic enrichment provides a distinct mass signature for use in mass spectrometry-based

analytical methods, without significantly altering the physicochemical properties.

Table 1: General Physicochemical Properties of Nonylphenol
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Property Value

Molecular Formula C₁₅H₂₄O

Molecular Weight 220 g/mol

Appearance Viscous liquid

Water Solubility 4.90 mg/L at 25 °C (slightly soluble)

Organic Solvent Solubility Soluble in acetonitrile and methanol

Melting Point -10 °C

Boiling Point 304 °C

Density 0.6 g/mL at 20 °C

Vapor Pressure 1.33 Pa at 20 °C

log P (octanol-water partition coefficient) 4.36 to 4.60

pKa 10.7 (weak acid)

Data sourced from[2]

Table 2: Properties of Specific 13C6-Labeled Nonylphenol Ethoxylates

Compound
Name

Labeled CAS
Number

Unlabeled CAS
Number

Molecular
Formula
(Labeled)

Molecular
Weight
(Labeled)

p-n-Nonylphenol

(ring-¹³C₆, 99%)
211947-56-7 104-40-5 C₉H₁₉*¹³C₆H₄OH 226.31

4-Nonyl Phenol-

¹³C₆ Diethoxylate
1346602-11-6 20427-84-3

CCCCCCCCC[¹³

c]₁[¹³cH][¹³cH]--

INVALID-LINK--

[¹³cH][¹³cH]₁

314.255

Data sourced

from[4][5][6]
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Synthesis and Structure
Industrially, nonylphenols are produced through the acid-catalyzed alkylation of phenol with a

mixture of nonenes, resulting in a complex mixture of isomers.[1] Nonylphenol ethoxylates are

then synthesized by treating nonylphenol with ethylene oxide under basic conditions.[1][7] The

13C6-labeled analogues are synthesized using a similar process, but with a starting material of

phenol containing six carbon-13 atoms in the aromatic ring.

The following diagram illustrates the general structure of a 13C6-labeled nonylphenol

ethoxylate.

General structure of 13C6-labeled nonylphenol ethoxylate.

Experimental Protocols: Quantification using
Isotope Dilution Mass Spectrometry
13C6-labeled nonylphenol ethoxylates are primarily used as internal standards in isotope

dilution mass spectrometry for the accurate quantification of nonylphenol and its ethoxylates in

various matrices.[8][9] This technique corrects for matrix effects and variations in sample

preparation and instrument response.

Sample Preparation and Extraction
The extraction method depends on the sample matrix. For solid samples like soil or sediment,

successive sonication followed by solid-phase extraction (SPE) is a common approach.[10] For

liquid samples such as wastewater, liquid-liquid extraction or SPE can be employed.[9] For

food samples, extraction with a solvent mixture like cyclohexane/isooctane is used.[11]

A known amount of the 13C6-labeled internal standard is added to the sample before

extraction.[11]

Analytical Methodology: LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

selective method for the analysis of nonylphenol ethoxylates.[12]

Chromatographic Separation: A reverse-phase C18 column is typically used for separation.

[11][12] The mobile phase often consists of a gradient of methanol or acetonitrile and water
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with a modifier like ammonium acetate to promote the formation of ammonium adducts

([M+NH₄]⁺) for better ionization.[12]

Mass Spectrometric Detection: Electrospray ionization (ESI) in positive mode is commonly

used.[12] The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode,

which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion

transitions for both the native analyte and the 13C6-labeled internal standard.[12]

The following diagram illustrates a typical experimental workflow for the analysis of nonylphenol

ethoxylates using a 13C6-labeled internal standard.

Environmental or Biological Sample Spike with
13C6-NPEO Internal Standard

Extraction
(e.g., LLE, SPE, Sonication)

Sample Cleanup
(e.g., SPE)

LC-MS/MS Analysis
(C18 column, ESI+, MRM)

Quantification
(Ratio of native analyte to
13C6-labeled standard)

Click to download full resolution via product page

Workflow for NPEO analysis using a 13C6-labeled internal standard.

Biological Effects and Signaling Pathways
Nonylphenol and its ethoxylates are known endocrine disruptors, primarily through their

estrogen-like activity.[1] They can also exhibit neurotoxic effects.[3] While the 13C6-labeling is

not expected to alter the biological activity, understanding the pathways affected by the

unlabeled compound is crucial for interpreting toxicological data.

Endocrine Disruption
Nonylphenol can act as an agonist for estrogen receptors, interfering with the endocrine

system.[13] Recent studies also suggest that nonylphenol ethoxylates can disrupt thyroid

hormone receptor signaling, contributing to metabolic health effects.[14]

Neurotoxicity
Nonylphenol has been shown to induce oxidative stress in brain cells, particularly in the

hippocampus and cortex.[3] This can lead to changes in neuron morphology, disruption of
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calcium ion balance, and activation of inflammatory signaling pathways.[3]

The following diagram provides a simplified overview of the signaling pathways affected by

nonylphenol.

Endocrine Disruption

Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

